1,7-Diazaspiro[4.4]nonane dihydrochloride
Overview
Description
1,7-Diazaspiro[4.4]nonane dihydrochloride is a chemical compound with the CAS Number 82386-80-9 . It has a molecular weight of 199.12 .
Synthesis Analysis
The synthesis of this compound derivatives has been reported in several studies . One method involves the diastereodivergent asymmetric Michael addition of cyclic azomethine ylides to nitroalkenes . This process can generate either the syn or anti adducts by employing N,O-ligand/Cu(OAc)2 and N,P-ligand/Cu(OAc)2 catalytic systems . The chiral 1,7-diazaspiro[4.4]nonane diastereomer derivatives can be easily obtained in good yields through facile NaBH4 reduction of the Michael adducts .Molecular Structure Analysis
The molecular formula of this compound is C7H16Cl2N2 . The InChI code is InChI=1S/C7H14N2.2ClH/c1-2-7(9-4-1)3-5-8-6-7;;/h8-9H,1-6H2;2*1H/t7-;;/m1…/s1 . The compound has a topological polar surface area of 24.1 Ų and a complexity of 114 .Physical and Chemical Properties Analysis
This compound has a molecular weight of 199.12 g/mol . It has 4 hydrogen bond donors and 2 hydrogen bond acceptors . The compound has no rotatable bonds . The exact mass and monoisotopic mass of the compound are 198.0690539 g/mol . The compound has a heavy atom count of 11 .Scientific Research Applications
Synthesis and Chemical Properties
1,7-Diazaspiro[4.4]nonane dihydrochloride is a compound with various scientific applications primarily in chemistry and pharmacology. An improved synthesis of Diazaspiro[4.4] nonane, closely related to 1,7-Diazaspiro[4.4]nonane, was reported by Ji Zhiqin (2004). This synthesis method presents higher efficiency and better yield, indicating its potential for large-scale production (Ji, 2004).
Radioprotective Properties
Research by Shapiro et al. (1968) on a derivative of Diazaspiro[4.4] nonane indicated potential radioprotective properties against lethal doses of X-radiation in mice. This study suggests its potential in developing radioprotective agents (Shapiro, Tansy, & Elkin, 1968).
Application in Antibacterial Agents
Culbertson et al. (1990) synthesized a series of fluoroquinolone antibacterials substituted with 1,7-Diazaspiro[4.4]nonane. These compounds exhibited potent Gram-positive and Gram-negative activity, highlighting its role in antibiotic development (Culbertson, Sánchez, Gambino, & Sesnie, 1990).
Potential Anticonvulsant Applications
A study by Lazić et al. (2017) investigated the structure-property relationship of diazaspiro[4.4]nonane derivatives, revealing potential as anticonvulsant agents. This research provides insights into the development of new drugs for epilepsy and seizure disorders (Lazić et al., 2017).
Polymer Synthesis
Bucio et al. (2005) reported the synthesis of aromatic polyesters containing 1,6-diazaspiro[4,4]-nonane-2,7-dione, highlighting its use in polymer chemistry. These polyesters showed excellent thermal stability and potential for various industrial applications (Bucio, Fitch, Venumbaka, & Cassidy, 2005).
Safety and Hazards
Properties
IUPAC Name |
1,7-diazaspiro[4.4]nonane;dihydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2.2ClH/c1-2-7(9-4-1)3-5-8-6-7;;/h8-9H,1-6H2;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WATXVKXAFDYVLK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCNC2)NC1.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16Cl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20679474 | |
Record name | 1,7-Diazaspiro[4.4]nonane--hydrogen chloride (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20679474 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
82386-80-9 | |
Record name | 1,7-Diazaspiro[4.4]nonane--hydrogen chloride (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20679474 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.